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Compound of Interest

Compound Name: 4-Nitropyridine N-oxide-d4

Cat. No.: B147375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitropyridine N-oxide-d4 is the deuterated form of 4-Nitropyridine N-oxide, a compound

utilized in various research applications, including as a quorum sensing inhibitor and an

inhibitor of Na,K-ATPase activity.[1] The incorporation of deuterium atoms (d4) makes it a

valuable internal standard for mass spectrometry-based quantitative analysis, allowing for

precise differentiation from its non-deuterated counterpart. Accurate and consistent preparation

of stock solutions is paramount for reliable and reproducible experimental results.

This document provides detailed protocols for the preparation of 4-Nitropyridine N-oxide-d4
stock solutions, along with information on its properties, solubility, and stability to ensure its

effective use in research and drug development.

Physicochemical Properties and Safety Data
A summary of the key physicochemical properties of 4-Nitropyridine N-oxide-d4 is presented

in the table below.
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Property Value Reference

CAS Number 119673-94-8 [1][2][3][4][5]

Molecular Formula C₅D₄N₂O₃ [3][4]

Molecular Weight 144.12 g/mol [3][4]

Appearance
Yellow to brown crystals or

powder
[6]

Melting Point
159-164 °C (for non-

deuterated)
[7][8]

Safety Precautions:

4-Nitropyridine N-oxide is classified as toxic if swallowed and causes skin and serious eye

irritation.[8] It may also cause respiratory irritation.[8][9] Appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times

when handling this compound. All work should be conducted in a well-ventilated fume hood.[9]

Solubility and Stability
Quantitative solubility data for 4-Nitropyridine N-oxide-d4 is not extensively available. The

following table provides qualitative solubility information for the non-deuterated analog, which is

expected to be a good surrogate.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Methanol (MeOH) Soluble

Ethanol (EtOH) Soluble

Acetonitrile (ACN) Information not available

Water Insoluble/Slightly Soluble

Stability:
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4-Nitropyridine N-oxide is stable under normal laboratory conditions.[9] However, it may be

sensitive to light and moisture.[9][10] Stock solutions should be stored in amber vials or

protected from light to prevent photodegradation. To minimize the risk of degradation, it is

recommended to prepare fresh working solutions from the stock solution for each experiment.

For long-term storage, stock solutions should be kept at low temperatures.

Storage Condition Recommended Duration

Short-term (days to weeks) 2-8 °C

Long-term (months to years) -20 °C or -80 °C

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of 4-Nitropyridine N-
oxide-d4 in DMSO.

Materials:

4-Nitropyridine N-oxide-d4 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Class A volumetric flask (e.g., 1 mL or 5 mL)

Spatula

Vortex mixer

Sonicator

Amber glass vials with screw caps
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Procedure:

Equilibration: Allow the vial containing 4-Nitropyridine N-oxide-d4 to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 4-Nitropyridine N-oxide-d4 (e.g., 10 mg)

using a calibrated analytical balance and transfer it to a clean, dry volumetric flask.

Dissolution: Add a small volume of DMSO to the volumetric flask to dissolve the solid.

Mixing: Gently swirl the flask to facilitate dissolution. If necessary, use a vortex mixer at low

speed or sonicate for a few minutes to ensure the compound is completely dissolved.

Dilution to Volume: Once the solid is fully dissolved, add DMSO to the volumetric flask until

the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: Transfer the stock solution into amber glass vials in appropriate

aliquots to avoid repeated freeze-thaw cycles. Store the aliquots at -20 °C or -80 °C for long-

term storage.

Protocol 2: Preparation of Working Solutions
This protocol outlines the preparation of a 100 µg/mL working solution from the 10 mg/mL stock

solution.

Materials:

10 mg/mL 4-Nitropyridine N-oxide-d4 stock solution in DMSO

Desired solvent for the working solution (e.g., Methanol, Acetonitrile, or experimental buffer)

Calibrated micropipettes and sterile tips

Volumetric flask or microcentrifuge tubes
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Procedure:

Thawing: Remove an aliquot of the 10 mg/mL stock solution from the freezer and allow it to

thaw completely at room temperature.

Calculation: Determine the volume of the stock solution required to prepare the desired

concentration and volume of the working solution. For example, to prepare 1 mL of a 100

µg/mL working solution, 10 µL of the 10 mg/mL stock solution is needed.

Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution

into a volumetric flask or microcentrifuge tube containing the appropriate volume of the

desired solvent.

Mixing: Vortex the working solution gently to ensure thorough mixing.

Use: Use the freshly prepared working solution immediately for your experiments. It is not

recommended to store dilute working solutions for extended periods.
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Caption: Experimental workflow for the preparation of 4-Nitropyridine N-oxide-d4 stock and

working solutions.
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Factors Influencing Stock Solution Preparation

Desired Outcomes

Compound Properties
(4-Nitropyridine N-oxide-d4)

Solvent Selection

Solubility

Accuracy

Desired Stock Concentration

Affects maximum concentration

Stability

Affects degradation rate

Storage Conditions

Influences stability

Determines shelf-life

Reproducibility

Click to download full resolution via product page

Caption: Logical relationships in the preparation of 4-Nitropyridine N-oxide-d4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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